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Introduction
Chlorophyll c is a key photosynthetic pigment found in many marine algae, playing a crucial

role in the planet's primary productivity. Unlike the more ubiquitous chlorophylls a and b,

chlorophyll c possesses a unique porphyrin structure, lacking the reduced D ring

characteristic of chlorins. This guide provides an in-depth technical overview of the discovery,

historical background, and key experimental methodologies related to chlorophyll c, tailored

for researchers, scientists, and drug development professionals.

Historical Background and Discovery
The journey to understanding chlorophyll c began in the mid-19th century, with its formal

isolation and characterization occurring in the 1940s. The timeline below highlights the key

milestones in its discovery and the elucidation of its structure.

19th Century 1940s 1960s 1970s - Present

1864: First report of a green pigment in brown algae, later identified as chlorophyll c. 1942: Harold H. Strain and Winston M. Manning isolate and name chlorophyll c from brown algae and diatoms. Late 1960s: James J. Katz and colleagues utilize Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) to propose the porphyrin-based macrocyclic structure of chlorophyll c. 1970s: Differentiation of chlorophyll c into c1 and c2. 1989: Identification of chlorophyll c3. Ongoing Research: Discovery of further chlorophyll c variants and elucidation of their biosynthetic pathways.

Click to download full resolution via product page

Caption: A timeline of the key discoveries related to chlorophyll c.
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The initial report of a distinct green pigment in brown algae dates back to 1864. However, it

was not until 1942 that Harold H. Strain and Winston M. Manning at the Carnegie Institution of

Washington successfully isolated this pigment from brown algae and diatoms, naming it

chlorophyll c.[1] Their work laid the foundation for future investigations into its chemical

nature.

A significant breakthrough in understanding the structure of chlorophyll c came in the late

1960s. James J. Katz and his team employed advanced spectroscopic techniques, namely

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS), to reveal that chlorophyll
c is a magnesium porphyrin, distinguishing it from the chlorin structure of chlorophylls a and b.

Further research led to the differentiation of chlorophyll c into its various forms, with

chlorophylls c1 and c2 being identified in the 1970s, followed by the discovery of chlorophyll
c3 in 1989.

Data Presentation
Physicochemical Properties of Chlorophyll c Variants
The different forms of chlorophyll c can be distinguished by their unique spectral properties in

various organic solvents. The following table summarizes the absorption maxima for

chlorophyll c1, c2, and c3.

Pigment Solvent Absorption Maxima (nm)

Chlorophyll c1 Diethyl ether 444, 577, 626

Acetone 447, 579, 629

Chlorophyll c2 Diethyl ether 447, 580, 627

Acetone 450, 581, 629

Chlorophyll c3 Diethyl ether 452, 585, 625

Acetone 452, 585, 627

Molar Extinction Coefficients
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The molar extinction coefficients (ε) are crucial for the quantitative analysis of chlorophyll c.

The table below provides the molar extinction coefficients for chlorophyll c1 and c2 in 90%

acetone. Data for chlorophyll c3 is less commonly reported but is essential for accurate

quantification in species where it is present.

Pigment Wavelength (nm)
Molar Extinction
Coefficient (ε) (L mol⁻¹
cm⁻¹)

Chlorophyll c1 630 15.8 x 10³

Chlorophyll c2 630 17.9 x 10³

Note: The values are for a 1 cm path length.

Distribution of Chlorophyll c in Algal Divisions
Chlorophyll c is a characteristic pigment of several major algal lineages, and the distribution of

its different forms can be a useful taxonomic marker.

Algal Division Chlorophyll c Variants Present

Bacillariophyta (Diatoms) c1, c2, and sometimes c3

Phaeophyceae (Brown Algae) c1 and c2

Haptophyta c1, c2, and c3

Dinophyta (Dinoflagellates) c2 and sometimes c3

Chrysophyceae (Golden Algae) c1 and c2

Cryptophyta c2

Experimental Protocols
Historical Method: Isolation of Chlorophyll c (Strain and
Manning, 1942 - Inferred Protocol)
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While the full, detailed protocol from the original 1942 publication by Strain and Manning is not

readily available, based on the common phytochemical techniques of that era, the following is

an inferred, generalized procedure for the isolation of chlorophyll c.
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Fresh or Dried Algal Material
(e.g., Brown Algae, Diatoms)

Extraction with Organic Solvent
(e.g., Methanol or Acetone)

Filtration to Remove Cellular Debris

Liquid-Liquid Partitioning
(e.g., with diethyl ether and water) to separate pigments based on polarity

Column Chromatography
(e.g., on a sucrose or magnesium oxide column) for initial separation of chlorophylls

Fraction Collection and Spectroscopic Analysis
(to identify fractions containing chlorophyll c)

Crystallization of Chlorophyll c

Purified Chlorophyll c
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Algal Sample

Filter a known volume of algal culture through a glass fiber filter.

Extract pigments from the filter using 90% acetone.

Centrifuge the extract to clarify.

Measure the absorbance of the supernatant at specific wavelengths (e.g., 664, 647, 630 nm).

Calculate chlorophyll concentrations using the Jeffrey and Humphrey (1975) equations.

Chlorophyll c Concentration

Purified Chlorophyll c Sample Ionization
(e.g., Electrospray Ionization - ESI)

First Mass Analyzer
(Selects Precursor Ion) Collision-Induced Dissociation (CID) Second Mass Analyzer

(Separates Fragment Ions) Detector Mass Spectrum
(Provides m/z of precursor and fragment ions)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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